Cas no 2680776-93-4 (benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate)

• Product Name: benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate
• CAS No: 2680776-93-4
• MF: C₁₃H₁₀ClN₃O₄
• MW: 307.689201831818
• CID: 5634819
• PubChem ID: 165930092
• Update Time: 2025-10-27

benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate
• 2680776-93-4
• EN300-28291767

• Inchi： 1S/C13H10ClN3O4/c14-10-6-7-11(17(19)20)15-12(10)16-13(18)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,18)
• InChI Key： GMQSSEOINNJQST-UHFFFAOYSA-N
• SMILES： ClC1=CC=C([N+](=O)[O-])N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.0359835g/mol
• Monoisotopic Mass: 307.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate

Research Briefing on Benzyl N-(3-Chloro-6-Nitropyridin-2-yl)carbamate (CAS: 2680776-93-4)

Benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate (CAS: 2680776-93-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and potential therapeutic relevance. Recent studies highlight its role as a key intermediate in the development of novel pharmaceuticals, particularly in the context of kinase inhibitors and antimicrobial agents.

The compound's structural features, including the nitro and chloro substituents on the pyridine ring, contribute to its reactivity and utility in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of pyridine-based scaffolds, which are pivotal in drug discovery. The study emphasized the compound's versatility in cross-coupling reactions, enabling the construction of complex heterocyclic systems with potential biological activity.

In addition to its synthetic applications, benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate has been investigated for its direct biological effects. Preliminary in vitro assays revealed moderate inhibitory activity against certain bacterial strains, suggesting its potential as a lead compound for antimicrobial development. However, further optimization is required to enhance its potency and selectivity. Researchers are also exploring its role in targeted drug delivery systems, leveraging its carbamate moiety for prodrug strategies.

The safety and pharmacokinetic profile of this compound remain under investigation. Recent toxicological studies indicate that it exhibits low acute toxicity in rodent models, but long-term exposure effects are yet to be fully characterized. Regulatory considerations, including compliance with REACH and FDA guidelines, are being addressed to facilitate its use in pharmaceutical applications. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates.

In conclusion, benzyl N-(3-chloro-6-nitropyridin-2-yl)carbamate represents a promising chemical entity with multifaceted applications in drug discovery and development. Ongoing research aims to elucidate its mechanistic underpinnings and expand its utility in therapeutic contexts. This briefing underscores the need for continued investment in innovative synthetic methodologies and biological evaluations to unlock its full potential.